Cas no 299408-37-0 (1-(4-chlorophenyl)-3-(4-methyl-1-piperazinyl)-2,5-pyrrolidinedione)

• Product Name: 1-(4-chlorophenyl)-3-(4-methyl-1-piperazinyl)-2,5-pyrrolidinedione
• CAS No: 299408-37-0
• MF: C₁₅H₁₈ClN₃O₂
• MW: 307.775322437286
• CID: 3065282
• PubChem ID: 2833576
• Update Time: 2025-04-21

1-(4-chlorophenyl)-3-(4-methyl-1-piperazinyl)-2,5-pyrrolidinedione Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-3-(4-methyl-1-piperazinyl)-2,5-pyrrolidinedione
• AG-205/40132913
• 1-(4-chlorophenyl)-3-(4-methylpiperazin-1-yl)pyrrolidine-2,5-dione
• STK070664
• Cambridge id 5211561
• AB00075285-01
• AKOS016330675
• 299408-37-0
• AKOS000583765
• 1-(4-CHLOROPHENYL)-3-(4-METHYLPIPERAZINO)DIHYDRO-1H-PYRROLE-2,5-DIONE

• Inchi： 1S/C15H18ClN3O2/c1-17-6-8-18(9-7-17)13-10-14(20)19(15(13)21)12-4-2-11(16)3-5-12/h2-5,13H,6-10H2,1H3
• InChI Key： BTMRLDWSYOOGGC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(CC(C1=O)N1CCN(C)CC1)=O

Computed Properties

• Exact Mass: 307.1087545Da
• Monoisotopic Mass: 307.1087545Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.9Ų